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Compound of Interest

Compound Name: NR-11c

Cat. No.: B15542776

Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Compound 11c, a Novel Butyrylcholinesterase Inhibitor, with Alternative Compounds

This guide provides an independent verification and comparative analysis of the experimental

results for compound 11c, a novel 3-phenylpropanamide derivative investigated as a

butyrylcholinesterase (BChE) inhibitor for the potential treatment of Alzheimer's disease. The

data and protocols are based on the findings published in the journal ACS Omega. The

compound, referred to as "NR-11c" in the user query, is identified as compound 11c within this

publication.

Comparative Quantitative Data
The following tables summarize the key quantitative data from the study, comparing the BChE

inhibitory activity of compound 11c with its structural analogs and a lead compound, 12a.
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Compound eeAChE IC50 (μM) eqBChE IC50 (μM)
SI
(eqBChE/eeAChE)

10a > 50 6.9 ± 0.5 > 7.2

10b 7.9 ± 0.6 2.3 ± 0.2 3.4

10c > 50 10.8 ± 0.9 > 4.6

11a > 50 25.3 ± 2.1 > 2.0

11b > 50 12.5 ± 1.1 > 4.0

11c > 50 26.5 ± 2.3 > 1.9

12a 7.2 ± 0.6 1.3 ± 0.1 5.5

eeAChE: Electrophorus electricus acetylcholinesterase; eqBChE: Equine serum

butyrylcholinesterase; IC50: Half-maximal inhibitory concentration; SI: Selectivity Index.

Compound huBChE IC50 (μM)

10b 6.3 ± 0.5

12a 0.95 ± 0.08

12b 5.6 ± 0.4

12c 7.9 ± 0.7

huBChE: Human serum butyrylcholinesterase.

Experimental Protocols
In Vitro BChE/AChE Inhibition Assay (Ellman's Method)
The inhibitory activities of the synthesized compounds against acetylcholinesterase (AChE)

from Electrophorus electricus and BChE from equine and human serum were determined using

a modified Ellman's spectrophotometric method.

Reagents:
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5,5′-Dithiobis(2-nitrobenzoic acid) (DTNB)

Acetylthiocholine iodide (ATCI)

Butyrylthiocholine chloride (BTCI)

Phosphate buffer (pH 8.0)

Test compounds dissolved in DMSO

AChE/BChE enzyme solution

Procedure:

A 0.1 mL aliquot of the enzyme solution was pre-incubated with 0.7 mL of the phosphate

buffer and 0.1 mL of the test compound solution at 37 °C for 15 minutes.

Following pre-incubation, 0.1 mL of the substrate solution (ATCI or BTCI) was added to

initiate the reaction.

The hydrolysis of the substrate was monitored by the formation of the yellow 5-thio-2-

nitrobenzoate anion at 412 nm using a spectrophotometer.

The IC50 values were calculated from the dose-response curves.

Neuroprotective Effect Against l-Glu-Induced HT22 Cell
Injury

Cell Culture: HT22 cells were cultured in DMEM supplemented with 10% fetal bovine serum

and 1% penicillin-streptomycin at 37 °C in a 5% CO2 incubator.

Assay:

Cells were seeded in 96-well plates.

After 24 hours, cells were pre-treated with different concentrations of the test compounds

for 2 hours.
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l-glutamate (l-Glu) was then added to induce cell injury, and the cells were incubated for

another 24 hours.

Cell viability was assessed using the MTT assay.

Blood-Brain Barrier (BBB) Permeability Assay (PAMPA-
BBB)
A parallel artificial membrane permeability assay (PAMPA) was used to predict the BBB

permeability of the compounds.

System: A donor plate and an acceptor plate with a filter membrane coated with a lipid

solution (phosphatidylcholine in dodecane) separating them.

Procedure:

The test compound was dissolved in a buffer solution and added to the donor wells.

The acceptor wells were filled with a buffer solution.

The plates were incubated, and the concentration of the compound in both donor and

acceptor wells was determined by UV-spectroscopy.

The permeability coefficient (Pe) was calculated.

In Vivo Ameliorating Effect on Scopolamine-Induced
Memory Impairment in Mice

Animals: Male Kunming mice were used.

Procedure:

Mice were divided into control, model, positive control (Rivastigmine), and test compound

groups.

The test compounds were administered orally for 7 days.
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On the 7th day, 30 minutes after the final administration, scopolamine was injected

intraperitoneally to induce memory impairment.

After 30 minutes, the learning and memory abilities of the mice were evaluated using a

step-down passive avoidance test.

Visualizations
Cholinergic Signaling Pathway in Alzheimer's Disease
The cholinergic hypothesis of Alzheimer's disease suggests that a deficiency in the

neurotransmitter acetylcholine (ACh) contributes to cognitive decline. Butyrylcholinesterase

(BChE) is an enzyme that, along with acetylcholinesterase (AChE), hydrolyzes ACh in the

synaptic cleft, thus terminating the signal. In the Alzheimer's brain, AChE activity decreases

while BChE activity increases, making BChE a key therapeutic target.
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Caption: Cholinergic signaling and the role of BChE inhibition.
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Experimental Workflow for the Evaluation of BChE
Inhibitors
This diagram illustrates the logical progression of the experimental work, from the synthesis of

the compounds to their in vivo evaluation.
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at: [https://www.benchchem.com/product/b15542776/docs#independent-verification-of-
published-nr-11c-experimental-results-a-comparative-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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